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Compound of Interest

Compound Name: Pyrene-PEG5-biotin

Cat. No.: B15145244 Get Quote

A Technical Guide to Pyrene-PEG5-biotin: Properties and Applications

For researchers, scientists, and drug development professionals, Pyrene-PEG5-biotin is a

versatile molecule that combines the fluorescent properties of pyrene with the high-affinity

binding of biotin, connected by a flexible polyethylene glycol (PEG) spacer. This guide provides

an in-depth look at its chemical and physical properties, alongside detailed experimental

protocols for its application in various research contexts.

Core Properties of Pyrene-PEG5-biotin
Pyrene-PEG5-biotin is a heterobifunctional molecule designed for fluorescence-based

detection and biotin-based affinity capture of biological molecules. The pyrene moiety serves

as a fluorescent probe, while the biotin group allows for strong and specific binding to

streptavidin and avidin. The PEG5 linker enhances solubility in aqueous solutions and provides

a flexible spacer arm to minimize steric hindrance.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for Pyrene-PEG5-biotin is presented in Table 1. It is

important to note that while the molecular formula and weight are specific to the PEG5 variant,

some spectroscopic properties are based on data for similar Pyrene-PEG-biotin compounds or

the pyrene fluorophore itself, as specific data for the PEG5 conjugate is not always available.
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Property Value Source

Molecular Formula C39H50N4O8S --INVALID-LINK--

Molecular Weight ~734.9 g/mol --INVALID-LINK--

Purity >95% --INVALID-LINK--

Excitation Wavelength (λex) ~339 nm (for Pyrene-PEG-Biotin)

Emission Wavelength (λem) ~384 nm (for Pyrene-PEG-Biotin)

Fluorescence Quantum Yield

(ΦF)
~0.32 (for pyrene)[1]

Biotin-Streptavidin Dissociation

Constant (Kd)
~10⁻¹⁴ - 10⁻¹⁵ M [2][3]

Storage Conditions -20°C, protected from light --INVALID-LINK--

Solubility
Soluble in DMSO, DMF, and

aqueous buffers
--INVALID-LINK--

Molecular Structure and Functional Relationships
The structure of Pyrene-PEG5-biotin is designed for multifunctionality. The logical relationship

between its constituent parts is illustrated in the diagram below.
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Fig. 1: Molecular components of Pyrene-PEG5-biotin.

Experimental Protocols
General Synthesis of Pyrene-PEG5-biotin
While a specific, detailed synthesis protocol for Pyrene-PEG5-biotin is not readily available in

the public domain, a general synthetic strategy involves the formation of a stable amide bond

between a pyrene derivative containing a carboxylic acid and an amine-terminated PEG5-

biotin.

Materials:

1-Pyrenecarboxylic acid

Amine-PEG5-biotin

Coupling agents (e.g., EDC/NHS or HATU)
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Anhydrous DMF or DMSO

Reaction vessel

Purification system (e.g., HPLC)

Methodology:

Dissolve 1-pyrenecarboxylic acid in anhydrous DMF.

Add the coupling agents (e.g., EDC and NHS) to the solution to activate the carboxylic acid

group.

In a separate vessel, dissolve Amine-PEG5-biotin in anhydrous DMF.

Add the Amine-PEG5-biotin solution to the activated pyrenecarboxylic acid solution.

Allow the reaction to proceed at room temperature for several hours to overnight, with

stirring.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, purify the product using reverse-phase HPLC to isolate Pyrene-PEG5-
biotin.

Characterize the final product by mass spectrometry and NMR to confirm its identity and

purity.

The following diagram illustrates the general workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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